(S)-Benzyl 2-(((S)-1-(benzyloxy)-3-methyl-1-oxobutan-2-yl)carbamoyl)pyrrolidine-1-carboxylate

• CAS No.: 99909-22-5
• Molecular Formula: C25H30N2O5
• Molecular Weight: 438.5 g/mol
• IUPAC Name: benzyl (2S)-2-[[(2S)-3-methyl-1-oxo-1-phenylmethoxybutan-2-yl]carbamoyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C25H30N2O5/c1-18(2)22(24(29)31-16-19-10-5-3-6-11-19)26-23(28)21-14-9-15-27(21)25(30)32-17-20-12-7-4-8-13-20/h3-8,10-13,18,21-22H,9,14-17H2,1-2H3,(H,26,28)/t21-,22-/m0/s1
• InChI Key: GLTFEOBFYYHUIV-VXKWHMMOSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)OCC1=CC=CC=C1)NC(=O)[C@@H]2CCCN2C(=O)OCC3=CC=CC=C3
• Canonical SMILES: CC(C)C(C(=O)OCC1=CC=CC=C1)NC(=O)C2CCCN2C(=O)OCC3=CC=CC=C3

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-Benzyl 2-(((S)-1-(benzyloxy)-3-methyl-1-oxobutan-2-yl)carbamoyl)pyrrolidine-1-carboxylate typically involves multiple steps, including the protection and deprotection of functional groups, as well as the formation of amide and ester bonds. One common synthetic route involves the following steps:

Protection of the amine group: The amine group of the starting material is protected using a suitable protecting group, such as a tert-butoxycarbonyl (Boc) group.

Formation of the amide bond: The protected amine is then reacted with an appropriate acid chloride or anhydride to form the amide bond.

Introduction of the benzyloxy group: The benzyloxy group is introduced through a nucleophilic substitution reaction.

Formation of the ester bond: The ester bond is formed by reacting the intermediate with a suitable alcohol under acidic or basic conditions.

Deprotection: The protecting groups are removed to yield the final product.

Industrial Production Methods

Industrial production of (S)-Benzyl 2-(((S)-1-(benzyloxy)-3-methyl-1-oxobutan-2-yl)carbamoyl)pyrrolidine-1-carboxylate may involve the use of flow microreactor systems, which offer advantages in terms of efficiency, scalability, and sustainability . These systems allow for precise control of reaction conditions and can be used to optimize the synthesis process.

Chemical Reactions Analysis

Types of Reactions

(S)-Benzyl 2-(((S)-1-(benzyloxy)-3-methyl-1-oxobutan-2-yl)carbamoyl)pyrrolidine-1-carboxylate can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can be performed to introduce different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

(S)-Benzyl 2-(((S)-1-(benzyloxy)-3-methyl-1-oxobutan-2-yl)carbamoyl)pyrrolidine-1-carboxylate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a chiral auxiliary in asymmetric synthesis.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of (S)-Benzyl 2-(((S)-1-(benzyloxy)-3-methyl-1-oxobutan-2-yl)carbamoyl)pyrrolidine-1-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s functional groups allow it to form hydrogen bonds, hydrophobic interactions, and other non-covalent interactions with its targets, leading to modulation of their activity. The exact pathways involved depend on the specific biological context and the target molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Molecular Properties

Table 1: Structural and Molecular Comparisons

Compound (CAS No.)	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Modifications
Target Compound (99909-22-5)	C₂₅H₃₀N₂O₅	438.52	Benzyl ester, carbamoyl, S-configured oxobutanoyl
1337570-18-9 ()	C₃₃H₃₇N₃O₆	571.67	Additional 3-methylphenylcarbamoyl group
1401666-62-3 ()	C₁₉H₂₇N₃O₄	361.45	Amino substitution in place of benzyloxy group
864167-16-8 ()	C₁₉H₂₄N₂O₆	376.40	Ethoxy-tetrahydrofuran ring
Compound 101 (EP 3341007, )	C₂₅H₃₁F₄N₅O₅	581.55	Fluorine, guanidino group

Key Observations :

• Polarity: Amino-substituted derivatives (e.g., 1401666-62-3) are more polar than benzyloxy-containing analogs, impacting logP and membrane permeability .
• Functional Group Impact: Fluorine and guanidino groups in Compound 101 enhance metabolic stability and basicity, suggesting improved pharmacokinetics .

Biological Activity

(S)-Benzyl 2-(((S)-1-(benzyloxy)-3-methyl-1-oxobutan-2-yl)carbamoyl)pyrrolidine-1-carboxylate, also known by its CAS number 99909-22-5, is a compound of interest due to its potential biological activities. This article reviews the existing literature on its biological properties, including pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C25H30N2O5
• Molecular Weight : 438.52 g/mol
• CAS Number : 99909-22-5

Antitumor Activity

Research indicates that compounds similar to (S)-Benzyl 2-(((S)-1-(benzyloxy)-3-methyl-1-oxobutan-2-yl)carbamoyl)pyrrolidine-1-carboxylate exhibit notable antitumor properties. For instance, derivatives containing pyrrolidine structures have been shown to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.

A study demonstrated that pyrrolidine derivatives can effectively target specific kinases involved in tumor growth, such as BRAF and EGFR, leading to reduced viability in cancer cell lines such as MDA-MB-231 and MCF-7 .

Anti-inflammatory Effects

The compound's structure suggests potential anti-inflammatory activity. Pyrrolidine derivatives have been reported to modulate inflammatory pathways by inhibiting NF-kB signaling and reducing pro-inflammatory cytokine production. A related study found that pyrrolidine dithiocarbamate significantly decreased markers of inflammation in animal models, indicating a promising avenue for treating inflammatory diseases .

The biological activities of (S)-Benzyl 2-(((S)-1-(benzyloxy)-3-methyl-1-oxobutan-2-yl)carbamoyl)pyrrolidine-1-carboxylate) can be attributed to several mechanisms:

• Inhibition of Kinases : Compounds with similar structures have been shown to inhibit kinases involved in cell signaling pathways critical for cancer progression.
• Modulation of Inflammatory Pathways : By inhibiting NF-kB and other inflammatory mediators, these compounds can reduce inflammation and associated tissue damage.
• Induction of Apoptosis : Many pyrrolidine derivatives have been linked to the activation of apoptotic pathways in cancer cells.

Case Studies

Several case studies highlight the efficacy of pyrrolidine derivatives in clinical and preclinical settings:

• Case Study on Cancer Treatment : A combination therapy involving a pyrrolidine derivative and doxorubicin showed enhanced cytotoxic effects in breast cancer models, suggesting that these compounds may be effective adjuncts in chemotherapy regimens .
• Inflammation Model : In a murine model of acute lung injury, treatment with a pyrrolidine derivative resulted in significant reductions in inflammatory markers and improved lung function, demonstrating potential therapeutic benefits for respiratory conditions .